
Physical properties of benzyl isocyanate boiling
point density

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl isocyanate

Cat. No.: B106681 Get Quote

Technical Guide: Physical Properties of Benzyl
Isocyanate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

benzyl isocyanate, specifically its boiling point and density. The information herein is curated

for professionals in research and development who require accurate physical data and detailed

experimental methodologies.

Core Physical Properties of Benzyl Isocyanate
Benzyl isocyanate (C₈H₇NO) is a colorless to pale yellow liquid utilized as a reagent in

organic synthesis, particularly in the preparation of various derivatives in medicinal chemistry.

[1][2][3] Accurate knowledge of its physical properties is crucial for its safe handling, application

in chemical reactions, and for the purification of reaction products.

Data Summary
The physical properties of benzyl isocyanate are summarized in the table below. It is

important to note that the boiling point is often reported at reduced pressure due to the

compound's potential for decomposition at higher temperatures.
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Physical Property Value Conditions

Molecular Formula C₈H₇NO

Molecular Weight 133.15 g/mol

Appearance Clear to pale yellow liquid [1]

Boiling Point 101-104 °C @ 33 mmHg

110-111 °C @ 40 mmHg[1]

53-54 °C @ 0.8 mmHg[2]

Density 1.078 g/mL @ 25 °C

Refractive Index 1.526 @ 20 °C

Flash Point 45 °C (113 °F) Closed cup[4][5]

Solubility

Soluble in common organic

solvents; hydrolyzes in water.

[1]

Experimental Protocols
Detailed and standardized methodologies are essential for the accurate and reproducible

determination of physical properties. The following sections describe the protocols for

measuring the boiling point and density of benzyl isocyanate.

Determination of Boiling Point by Distillation
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For compounds that may decompose at their atmospheric boiling point, distillation

under reduced pressure (vacuum distillation) is the preferred method.

Principle: By reducing the pressure above the liquid, the boiling point is lowered, allowing for

distillation at a temperature that prevents thermal decomposition.

Apparatus:

Round-bottom flask
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Heating mantle

Stir bar or boiling chips

Distillation head with a thermometer adapter

Condenser

Receiving flask

Vacuum source (e.g., vacuum pump or water aspirator)

Manometer to measure pressure

Thermometer

Procedure:

Assemble the distillation apparatus, ensuring all glassware is free of cracks and joints are

properly sealed.

Place a sample of benzyl isocyanate (typically >5 mL) and a stir bar or boiling chips into the

round-bottom flask.[2]

Position the thermometer so that the top of the bulb is level with the bottom of the side arm

of the distillation head. This ensures the temperature of the vapor in equilibrium with the

liquid is measured.

Connect the apparatus to the vacuum source and the manometer.

Begin stirring (if using a stir bar) and gently heat the flask using the heating mantle.

Reduce the pressure to the desired level (e.g., 33 mmHg).

Observe the temperature as the liquid begins to boil and the vapor condenses.

The boiling point is the stable temperature reading on the thermometer during the distillation

of the bulk of the liquid.[2]
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Record the observed boiling point and the corresponding pressure from the manometer.

Determination of Density by Pycnometer
The density of a liquid is its mass per unit volume. The pycnometer method is a highly precise

technique for determining the density of liquids.

Principle: A pycnometer is a flask with a precisely known volume. By weighing the pycnometer

empty, filled with a reference liquid of known density (e.g., distilled water), and then filled with

the sample liquid, the density of the sample can be accurately calculated.

Apparatus:

Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary tube

Analytical balance (accurate to at least 0.001 g)

Constant temperature bath

Distilled water (as a reference liquid)

The liquid sample (benzyl isocyanate)

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty pycnometer with its stopper on the analytical balance (m₀).

Fill the pycnometer with distilled water, ensuring no air bubbles are trapped. Insert the

stopper, allowing excess water to exit through the capillary.

Place the filled pycnometer in a constant temperature bath (e.g., 25 °C) to allow it to

equilibrate.

Remove the pycnometer from the bath, carefully dry the outside, and weigh it (m₁).

Empty and dry the pycnometer.
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Fill the pycnometer with benzyl isocyanate, again ensuring no air bubbles are present, and

insert the stopper.

Equilibrate the pycnometer with the sample in the constant temperature bath at the same

temperature.

Dry the exterior of the pycnometer and weigh it (m₂).

The density of the sample (ρ_sample) is calculated using the following formula: ρ_sample =

[(m₂ - m₀) / (m₁ - m₀)] * ρ_water where ρ_water is the known density of water at the

experimental temperature.

Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedures for determining

the boiling point and density of benzyl isocyanate.
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Experimental Workflow for Physical Property Determination

Boiling Point Determination

Density Determination

Assemble Vacuum
Distillation Apparatus

Add Benzyl Isocyanate
and Boiling Chips
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Record Stable Vapor
Temperature and Pressure

End: Characterized Physical Properties
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Weigh Pycnometer with
Water at 25°C (m₁)

Weigh Pycnometer with
Benzyl Isocyanate at 25°C (m₂)

Calculate Density

Start: Benzyl Isocyanate Sample

Click to download full resolution via product page

Caption: Workflow for determining the boiling point and density of benzyl isocyanate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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